Cas no 1098687-79-6 (N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide)

• Product Name: N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide
• CAS No: 1098687-79-6
• MF: C₁₆H₁₇FN₂O₃S₂
• MW: 368.446184873581
• CID: 6103953
• PubChem ID: 16826446
• Update Time: 2025-10-21

N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide
• N-(4-fluorophenyl)-1-thiophen-2-ylsulfonylpiperidine-2-carboxamide
• N-(4-fluorophenyl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide
• SR-01000911370-1
• AKOS024631577
• 1098687-79-6
• F2254-0468
• SR-01000911370

• Inchi： 1S/C16H17FN2O3S2/c17-12-6-8-13(9-7-12)18-16(20)14-4-1-2-10-19(14)24(21,22)15-5-3-11-23-15/h3,5-9,11,14H,1-2,4,10H2,(H,18,20)
• InChI Key： WEBVXGFUYGYOOD-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCCCC1C(NC1=CC=C(F)C=C1)=O

Computed Properties

• Exact Mass: 368.06646292g/mol
• Monoisotopic Mass: 368.06646292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 103Ų

Additional information on N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide

N-(4-Fluorophenyl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide (CAS No. 1098687-79-6): A Comprehensive Overview

N-(4-Fluorophenyl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide (CAS No. 1098687-79-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the piperidine family and features a thiophene sulfonyl group and a fluorinated phenyl moiety. These structural elements contribute to its unique pharmacological properties, making it a valuable candidate for various therapeutic applications.

The chemical structure of N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide consists of a piperidine ring, which is a common scaffold in many bioactive molecules due to its ability to modulate various biological targets. The thiophene sulfonyl group adds polarity and reactivity, while the fluorinated phenyl moiety enhances lipophilicity and metabolic stability. These features collectively make the compound an attractive candidate for drug discovery and development.

Recent studies have explored the potential of N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving dysregulation of neurotransmitter systems. Research has shown that this compound can effectively modulate serotonin and dopamine receptors, which are key players in conditions such as depression, anxiety, and Parkinson's disease.

In addition to its potential in neurological disorders, N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that the compound exhibits good oral bioavailability and a favorable distribution profile, with significant accumulation in target tissues such as the brain and inflamed areas. These characteristics are crucial for ensuring effective drug delivery and therapeutic efficacy.

Safety and toxicity assessments are essential components of drug development, and several studies have evaluated the safety profile of N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide. In animal models, the compound has shown low toxicity at therapeutic doses, with no significant adverse effects on major organs or physiological functions. These findings support its potential for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide in human subjects. Early-phase trials have reported promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with neurological disorders and inflammatory conditions. Ongoing research aims to further elucidate the mechanisms of action and optimize dosing regimens for maximum efficacy.

In conclusion, N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide (CAS No. 1098687-79-6) represents a promising candidate in the development of novel therapeutics for a range of medical conditions. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and clinical investigation. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for advancing patient care in multiple therapeutic areas.